3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C24H23NO4
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-[(2-methylphenyl)methyl]indol-2-one
• InChI: InChI=1S/C24H23NO4/c1-15-8-4-5-9-18(15)13-25-20-11-7-6-10-19(20)24(28,23(25)27)12-21(26)22-16(2)14-29-17(22)3/h4-11,14,28H,12-13H2,1-3H3
• InChI Key: YTYCBEUSVIHERH-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=C(OC=C4C)C)O

Description

3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a synthetic compound that has been synthesized through a complex chemical process.

Mechanism of Action

The mechanism of action of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that it exerts its antitumor activity by inhibiting the growth of cancer cells through the induction of apoptosis. It has also been suggested that it exhibits antibacterial and antifungal activity by disrupting the cell membrane of bacteria and fungi. Additionally, it has been found to exhibit anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins.
Biochemical and Physiological Effects:
3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to exhibit antibacterial and antifungal activity by disrupting the cell membrane of bacteria and fungi. Moreover, it has been found to exhibit anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one in lab experiments include its potential therapeutic applications in various scientific research studies. It has shown antitumor activity in various cancer cell lines, antibacterial and antifungal activity against various strains of bacteria and fungi, and anti-inflammatory and analgesic effects. However, the limitations of using this compound in lab experiments include its complex chemical synthesis process and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one. These include:
1. Further studies to fully understand the mechanism of action of this compound.
2. Development of more efficient and cost-effective synthesis methods for this compound.
3. Investigation of the potential therapeutic applications of this compound in various diseases, including cancer, bacterial and fungal infections, and inflammatory diseases.
4. Development of new derivatives of this compound with improved pharmacological properties.
5. Investigation of the potential side effects of this compound and its derivatives.
Conclusion:
In conclusion, 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a novel compound that has potential therapeutic applications in various scientific research studies. It has shown antitumor activity in various cancer cell lines, antibacterial and antifungal activity against various strains of bacteria and fungi, and anti-inflammatory and analgesic effects. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a complex process that involves several chemical reactions. The synthesis begins with the reaction of 2,4-dimethylfuran-3-carboxylic acid with thionyl chloride to form 2,4-dimethylfuran-3-yl chloride. This intermediate is then reacted with 2-oxo-N-(2-phenylethyl)acetamide to form 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-2-phenyl-2,3-dihydro-1H-indol-2-one. Finally, this compound is reacted with 2-methylbenzylamine to form 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one has shown potential therapeutic applications in various scientific research studies. It has been found to exhibit antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, it has shown antibacterial and antifungal activity against various strains of bacteria and fungi. Moreover, it has been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases.